Cas no 7209-11-2 (1-(4-Bromo-2-thienyl)-1-ethanone)

• Product Name: 1-(4-Bromo-2-thienyl)-1-ethanone
• CAS No: 7209-11-2
• MF: C₆H₅BrOS
• MW: 205.072299718857
• MDL: MFCD01566552
• CID: 576224
• PubChem ID: 2735237
• Update Time: 2025-10-28

1-(4-Bromo-2-thienyl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromothiophen-2-yl)ethanone
• 2-Acetyl-4-bromothiophene
• 1-(4-Bromo-2-thienyl)-1-ethanone
• 1-(4-BROMO-2-THIENYL)ETHAN-1-ONE
• 1-(4-Bromo-2-Thienyl)Ethanone
• 1-(4-Bromo-thiophen-2-yl)-ethanone
• 2-ACETYL-4-BROMOTHIOPHENE, TECH
• Ethanone,1-(4-bromo-2-thienyl)-
• 1-(4-BroMo-2-thienyl)ethan-1-one, Tech.
• 1-(4-Bromothien-2-yl)ethanone
• 1-(4-Bromothiophen-2-yl)ethan-1-one
• 4-bromo-2-acetylthiophene
• Ethanone, 1-(4-bromo-2-thienyl)-
• 4-bromo-2-acetyl-thiophene
• (4-bromothien-2-yl)ethanone
• KSC635K2B
• HXVLWNKFMNRJED-UHFFFAOYSA-N
• EBD4019
• EN300-176778
• DTXSID80370632
• MFCD01566552
• SCHEMBL3450
• 7209-11-2
• SB12021
• FT-0636390
• SY031823
• AMY16069
• CS-0033728
• P10187
• 1-BENZYL-3-(TERT-BUTYL)-1H-PYRAZOLE-5-CARBONYLCHLORIDE
• A851042
• GEO-00023
• AKOS000309905
• 10X-0139
• 1-(4-bromo-2-thienyl)-1-ethanone, AldrichCPR
• W-200059
• BBL104318
• STK313353

• MDL： MFCD01566552
• Inchi： 1S/C6H5BrOS/c1-4(8)6-2-5(7)3-9-6/h2-3H,1H3
• InChI Key： HXVLWNKFMNRJED-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C(C)=O)=C1

Computed Properties

• Exact Mass: 203.92400
• Monoisotopic Mass: 203.924
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3
• XLogP3: 2.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.619
• Melting Point: No data available
• Boiling Point: 284.4 ℃ at 760 mmHg
• Flash Point: 125.8°C
• Refractive Index: 1.583
• PSA: 45.31000
• LogP: 2.71320
• Vapor Pressure: No data available

1-(4-Bromo-2-thienyl)-1-ethanone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38-36-22
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)